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Compound of Interest

Compound Name: 4-Methylpentanoic anhydride

CAS No.: 83594-04-1

Cat. No.: B1502227

Get Quote

Executive Hazard Assessment
4-Methylpentanoic anhydride (also known as Isocaproic anhydride) presents a dual-hazard

profile that complicates disposal: it is corrosive to tissue and reactive with moisture.[1][2]

Improper disposal does not just risk regulatory non-compliance; it risks violent exothermic

reactions in waste containers and the release of noxious vapors.

The "Stench" Factor (Field Insight)
While Safety Data Sheets (SDS) classify this compound as corrosive, they often understate the

olfactory hazard. Upon contact with ambient moisture, this anhydride hydrolyzes to form 4-

methylpentanoic acid (Isocaproic acid).[1]

Odor Profile: Intense, rancid cheese/dirty sock smell.

Operational Consequence: A minor spill or improperly sealed waste bottle can render a

laboratory uninhabitable due to the stench, even if toxic exposure limits are not breached.

Chemical Hydrolysis Pathway
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Understanding the degradation pathway is essential for safety. You are not just disposing of the

anhydride; you are managing its conversion into an acid.
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Figure 1: Hydrolysis pathway.[1][2][3] Note that the reaction generates heat and converts a

relatively low-odor anhydride into a high-odor carboxylic acid.[1][2]

Pre-Disposal Stabilization & Storage
Before final disposal, the material must be stabilized. Do not add fresh anhydride directly to a

generic "Organic Waste" carboy without verifying compatibility.

Compatibility Matrix
Substance Class Compatibility Risk

Water / Aqueous Waste INCOMPATIBLE

Violent hydrolysis; heat

generation; pressure buildup.

[1][2]

Alcohols (MeOH, EtOH) INCOMPATIBLE
Exothermic alcoholysis (forms

esters + acid).[1][2]

Oxidizers (Nitric Acid) INCOMPATIBLE
Fire/Explosion hazard.[1][2][4]

[5]

Non-Halogenated Organics COMPATIBLE
Safe for storage (e.g., Toluene,

Hexane) if dry.

PPE Requirements (Specifics)
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Gloves: Standard latex gloves degrade quickly against anhydrides. Use Nitrile (minimum 5

mil) for splash protection. For spill cleanup, use Silver Shield/4H laminate gloves.

Respiratory: All transfers must occur inside a functioning fume hood.[4]

Disposal Protocols
Protocol A: Commercial Incineration (Recommended)
Applicability: Bulk quantities (>50 mL) or accumulated waste streams. Rationale: This is the

safest method as it avoids on-site chemical manipulation.[2]

Container: Collect in a dedicated, dry polyethylene or glass container.

Labeling: Label clearly as "Organic Waste - Corrosive - 4-Methylpentanoic Anhydride."

Waste Code Assignment:

D002: Corrosive (Liquid with pH ≤ 2, or corrosive to steel).

D001: Ignitable (Check flash point; typically ~74°C, but often managed as ignitable in

mixed organic streams).

Storage: Store in a cool, dry flammables cabinet until pickup by a licensed hazardous waste

contractor.

Protocol B: In-Lab Neutralization (Small Scale Only)
Applicability: Small residues (<10 mL), glassware rinsing, or spill cleanup residues.[1]

Rationale: Converts the volatile, corrosive anhydride into a non-volatile, water-soluble salt

(Sodium Isocaproate).[1]

WARNING: This process generates heat and gas (

). Perform strictly in a fume hood.

Step-by-Step Neutralization
Prepare Base Solution: In a large beaker, prepare a 5% Sodium Bicarbonate (
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) or Sodium Hydroxide (

) solution.

Expert Tip: Use

for faster hydrolysis, but

is safer (less aggressive exotherm), though it foams due to

.[1]

Controlled Addition:

Add the anhydride dropwise to the basic solution.

NEVER add water/base to the anhydride (this causes violent boiling).

Stir & Monitor: Stir continuously. The mixture may become cloudy (organic phase) before

clearing as the anhydride hydrolyzes and the resulting acid converts to the salt.

Check pH: Ensure the final pH is between 6 and 9.

Drain Disposal: Once neutralized and at room temperature, the resulting aqueous solution

(containing sodium isocaproate) can often be drain-disposed with copious water, subject to

local municipal sewer regulations. If drain disposal is prohibited, bottle the aqueous mixture

as "Non-Hazardous Aqueous Waste."

Operational Decision Logic
Use this flowchart to determine the correct workflow for your specific situation.
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Figure 2: Operational decision tree for anhydride disposal.[1][2]

Regulatory Compliance (US Focus)
Failure to classify waste correctly is a primary source of EPA fines.
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RCRA Classification:

D002 (Corrosivity): This is the primary characteristic code.

D001 (Ignitability): While the flash point (approx. 74°C / 165°F) is above the typical 60°C

cutoff for D001 liquids, mixed waste streams containing this solvent are frequently

managed as D001 to ensure incineration, which is the Best Demonstrated Available

Technology (BDAT) for organic anhydrides.[1]

Sewer Bans: Never pour untreated anhydride down the drain.[6] It creates acid plugs in

plumbing and violates prohibited discharge standards (pH < 5.0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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